
A Technical Guide to DSPE-PEG-NH2:
Commercial Sources, Purity, and

Characterization

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Dspe-peg-NH2

Cat. No.: B15794007

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG-
NH2) is a critical component in the development of advanced drug delivery systems,

particularly for liposomal and nanoparticle formulations. Its amphiphilic nature, with a

hydrophobic DSPE anchor and a hydrophilic PEG chain terminating in a reactive primary

amine, allows for the creation of long-circulating, sterically stabilized nanoparticles that can be

functionalized for targeted delivery. This technical guide provides an in-depth overview of the

commercial sources of DSPE-PEG-NH2, its purity specifications, and the analytical

methodologies crucial for its characterization.

Commercial Sources of DSPE-PEG-NH2
A variety of suppliers offer DSPE-PEG-NH2 with different PEG chain lengths and purity grades.

The choice of supplier often depends on the specific requirements of the research or drug

development phase, such as the scale of synthesis (research grade vs. GMP) and the required
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purity. Below is a summary of prominent commercial suppliers and their typical product

specifications.

Supplier Product Name
Molecular
Weight (PEG
portion, Da)

Purity
Specification

Form

Nanosoft

Polymers
DSPE-PEG-NH2

1000, 2000,

3400, 5000
>90%

White to off-white

solid

Creative Biolabs
DSPE-PEG2000-

NH2
2000 >95% White powder

Biopharma PEG

Scientific Inc.
DSPE-PEG-NH2

1000, 2000,

3400, 5000,

10000, 20000

≥95% (Research

and GMP grade

available)

White/off-white

solid

Creative

PEGWorks
DSPE-PEG-NH2

1000, 2000,

3400, 5000

Information not

specified

White or off-

white powder

Laysan Bio, Inc.
DSPE-PEG-

Amine

2000, 3400,

5000

Information not

specified
Solid

Avanti Polar

Lipids, Inc.

DSPE-

PEG(2000)

Amine

2000 >99% Powder

BroadPharm
DSPE-PEG-

Amine
5000

Information not

specified
Solid

Echelon

Biosciences

DSPE-PEG2000-

NH2
2000

Information not

specified
Solid

Purity of DSPE-PEG-NH2 and Common Impurities
The purity of DSPE-PEG-NH2 is paramount for the consistency and performance of

nanoparticle formulations. Impurities can affect the stability, circulation time, and targeting

efficiency of the final drug product. The most common purity specification from commercial

suppliers is >95%.
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Key Potential Impurities:

Hydrolysis Products: The ester linkages in the DSPE moiety are susceptible to hydrolysis,

leading to the formation of lyso-lipid byproducts where one or both stearoyl chains are

cleaved. This is a major concern during synthesis, purification, and storage, especially under

acidic or basic conditions.[1][2]

Unreacted Starting Materials: Residual DSPE-PEG-COOH or other activated intermediates

may be present if the amination reaction is incomplete.

PEG Diol: The starting PEG material may contain chains with hydroxyl groups at both ends

(PEG diol), which can lead to the formation of DSPE-PEG-OH impurities.

Cross-linked Species: Side reactions can lead to the formation of dimers or higher-order

oligomers.

Polydispersity: The PEG chain itself has a molecular weight distribution (polydispersity index,

PDI). While not strictly an impurity, a broad PDI can affect the uniformity of the resulting

nanoparticles.

The following table summarizes the key analytical techniques used to assess the purity of

DSPE-PEG-NH2.
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Analytical Technique Information Provided Key Considerations

High-Performance Liquid

Chromatography (HPLC)

Quantifies purity and

separates impurities.

Reversed-phase (RP-HPLC)

with a C8 or C18 column is

commonly used. Detection can

be achieved using an

Evaporative Light Scattering

Detector (ELSD) or Charged

Aerosol Detector (CAD) for

molecules lacking a UV

chromophore.[3][4]

Nuclear Magnetic Resonance

(NMR) Spectroscopy

Confirms the chemical

structure and can provide

information on the degree of

functionalization.

1H NMR is used to identify

characteristic peaks of the

DSPE (stearoyl chains,

glycerol backbone) and PEG

(ethylene glycol repeat units)

moieties, as well as the

terminal amine group.[5][6][7]

Mass Spectrometry (MS)

Determines the molecular

weight distribution of the

polymer and identifies

impurities.

MALDI-TOF MS is well-suited

for analyzing the polydispersity

of PEG chains.[5][8][9][10]

ESI-MS can be used to identify

hydrolysis products and other

small molecule impurities.[1]

Experimental Protocols
Synthesis of DSPE-PEG-NH2 from DSPE-PEG-COOH
A common and effective method for synthesizing DSPE-PEG-NH2 is through the conversion of

the corresponding carboxylic acid derivative, DSPE-PEG-COOH. This two-step process

involves the activation of the carboxylic acid to an N-hydroxysuccinimide (NHS) ester, followed

by reaction with an amine source.

Step 1: Activation of DSPE-PEG-COOH with EDC/NHS
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Dissolution: Dissolve DSPE-PEG-COOH (1 equivalent) in anhydrous dichloromethane

(DCM) or a mixture of DCM and dimethylformamide (DMF) for better solubility.

Activation: Add N-hydroxysuccinimide (NHS, 1.2 equivalents) and 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC, 1.5 equivalents) to the solution.

Reaction: Stir the reaction mixture under an inert atmosphere (e.g., argon or nitrogen) at

room temperature for 4-6 hours. The reaction progress can be monitored by Thin Layer

Chromatography (TLC).

Step 2: Amination of DSPE-PEG-NHS

Amine Source: In a separate flask, prepare a solution of a large excess of ammonia in an

organic solvent (e.g., a saturated solution of ammonia in isopropanol or a solution of

ammonium hydroxide in THF).

Reaction: Slowly add the activated DSPE-PEG-NHS solution from Step 1 to the ammonia

solution.

Incubation: Stir the reaction mixture at room temperature overnight.

Work-up: Remove the solvent under reduced pressure. The crude product can be purified as

described in the following section.

Purification of DSPE-PEG-NH2
Purification is critical to remove unreacted reagents and byproducts. A combination of

precipitation and chromatographic techniques is often employed.

1. Precipitation

Dissolution: Dissolve the crude DSPE-PEG-NH2 in a minimal amount of a good solvent,

such as dichloromethane or chloroform.

Precipitation: Slowly add the solution to a large volume of a cold non-solvent, such as diethyl

ether or hexane, with vigorous stirring. The product should precipitate out of the solution.

Isolation: Collect the precipitate by filtration or centrifugation.
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Washing: Wash the precipitate with the cold non-solvent to remove soluble impurities.

Drying: Dry the purified product under vacuum. This step can be repeated for higher purity.

2. High-Performance Liquid Chromatography (HPLC)

For high-purity applications, preparative reversed-phase HPLC is the method of choice.

Column: A C8 or C18 preparative column is suitable.

Mobile Phase A: Water with 0.1% trifluoroacetic acid (TFA) or formic acid.

Mobile Phase B: Acetonitrile with 0.1% TFA or formic acid.

Gradient: A linear gradient from a low to a high percentage of Mobile Phase B is used to

elute the product while separating it from more polar and less polar impurities. The exact

gradient will need to be optimized based on the specific PEG length and impurities present.

Detection: An Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector

(CAD) is recommended for detection, as DSPE-PEG-NH2 lacks a strong UV chromophore.

Fraction Collection and Lyophilization: Collect the fractions containing the pure product and

lyophilize to obtain the final solid product.

Characterization of DSPE-PEG-NH2
1. 1H NMR Spectroscopy

Sample Preparation: Dissolve the sample in a suitable deuterated solvent, such as

chloroform-d (CDCl3) or DMSO-d6.

Expected Chemical Shifts (in CDCl3):

~3.64 ppm (s, large peak): Methylene protons (-O-CH2-CH2-) of the PEG chain.

~2.8-3.0 ppm (t): Methylene protons adjacent to the terminal amine (-CH2-NH2).

~2.28 ppm (t): Methylene protons of the stearoyl chains adjacent to the carbonyl group (-

CH2-COO-).
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~1.57 ppm (m): Methylene protons of the stearoyl chains beta to the carbonyl group.

~1.25 ppm (br s): Methylene protons of the stearoyl chains.

~0.88 ppm (t): Terminal methyl protons of the stearoyl chains (-CH3).

2. MALDI-TOF Mass Spectrometry

Matrix: 2,5-dihydroxybenzoic acid (DHB) or sinapinic acid are common matrices for

PEGylated compounds.

Analysis: The resulting spectrum will show a distribution of peaks, each corresponding to a

DSPE-PEG-NH2 molecule with a different number of ethylene glycol repeat units. The

average molecular weight and polydispersity can be calculated from this distribution.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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